Cas no 1426958-50-0 (3-(2-Fluorophenyl)-5-methyl-1,2,4-oxadiazole)

• Product Name: 3-(2-Fluorophenyl)-5-methyl-1,2,4-oxadiazole
• CAS No: 1426958-50-0
• MF: C₉H₇FN₂O
• MW: 178.163085222244
• CID: 3043888
• Update Time: 2025-05-24

3-(2-Fluorophenyl)-5-methyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluorophenyl)-5-methyl-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 3-(2-fluorophenyl)-5-methyl-

• Inchi： 1S/C9H7FN2O/c1-6-11-9(12-13-6)7-4-2-3-5-8(7)10/h2-5H,1H3
• InChI Key： HYUAHGMWRNVPOP-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C2=CC=CC=C2F)=N1

3-(2-Fluorophenyl)-5-methyl-1,2,4-oxadiazole Security Information

• Storage Condition：(BD326569)

Additional information on 3-(2-Fluorophenyl)-5-methyl-1,2,4-oxadiazole

3-(2-Fluorophenyl)-5-methyl-1,2,4-oxadiazole: A Comprehensive Overview

The compound 3-(2-Fluorophenyl)-5-methyl-1,2,4-oxadiazole, identified by the CAS Registry Number 1426958-50-0, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the class of oxadiazoles, which are widely studied for their unique electronic properties and reactivity. The presence of a fluorine atom at the 2-position of the phenyl ring introduces additional electronic effects, making this compound particularly interesting for research in fields such as drug discovery and materials science.

Oxadiazoles are five-membered rings consisting of two nitrogen atoms and one oxygen atom. The substitution pattern in 3-(2-Fluorophenyl)-5-methyl-1,2,4-oxadiazole plays a crucial role in determining its chemical behavior. The methyl group at position 5 adds steric bulk and can influence the molecule's solubility and stability. Recent studies have highlighted the importance of such substituents in modulating the electronic properties of oxadiazole derivatives, which is critical for their application in organic electronics and optoelectronic devices.

One of the most promising areas of research involving 3-(2-Fluorophenyl)-5-methyl-1,2,4-oxadiazole is its potential as a building block in medicinal chemistry. The compound's ability to form hydrogen bonds and its aromaticity make it a valuable candidate for designing bioactive molecules. For instance, researchers have explored its role in inhibiting enzymes associated with neurodegenerative diseases, such as acetylcholinesterase. These studies underscore the importance of understanding the structure-activity relationships (SAR) in oxadiazole derivatives to optimize their therapeutic potential.

In addition to its medicinal applications, 3-(2-Fluorophenyl)-5-methyl-1,2,4-oxadiazole has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to investigations into its use as a ligand in catalysis. Recent findings suggest that this compound can enhance the catalytic efficiency of certain metal complexes in organic transformations, making it a valuable tool in green chemistry.

The synthesis of 3-(2-Fluorophenyl)-5-methyl-1,2,4-oxadiazole typically involves multi-step processes that combine nucleophilic substitution and cyclization reactions. Researchers have optimized these methods to improve yields and reduce reaction times. For example, microwave-assisted synthesis has been employed to accelerate the formation of the oxadiazole ring while maintaining high purity levels.

From an environmental standpoint, understanding the fate and transport of 3-(2-Fluorophenyl)-5-methyl-1,2,4-oxadiazole in natural systems is essential for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions but may persist in certain environmental compartments if not properly managed.

In conclusion, 3-(2-Fluorophenyl)-5-methyl-1,2,4-oxadiazole represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and substituent effects make it a valuable subject for ongoing research efforts aimed at harnessing its full potential while ensuring its safe use and environmental compatibility.